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Compound of Interest

Compound Name: Silver-107

Cat. No.: B085066 Get Quote

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals on the fundamental research applications of the stable silver

isotope, ¹⁰⁷Ag. From its intrinsic nuclear properties to its use in cutting-edge analytical

techniques, this document provides a thorough overview of its utility in diverse scientific

disciplines.

Core Properties of ¹⁰⁷Ag
The unique nuclear and physical properties of ¹⁰⁷Ag underpin its utility in various research

applications. As a stable isotope with a natural abundance of approximately 51.839%, it

provides a distinct signal that can be differentiated from its sister isotope, ¹⁰⁹Ag.[1][2]

Physical and Nuclear Data
A summary of the key physical and nuclear properties of ¹⁰⁷Ag is presented in the tables below,

offering a quick reference for experimental design and data interpretation.

Table 1: Physical Properties of ¹⁰⁷Ag
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Property Value

Atomic Mass 106.90509 g/mol

Natural Abundance 51.839%[1]

Isotopic Mass 106.905092 (6) Da

Table 2: Nuclear Properties of ¹⁰⁷Ag

Property Value

Nuclear Spin (I) 1/2[1]

Magnetic Moment (μ/μN) -0.113570

Gyromagnetic Ratio (γ) -1.0889181 x 10⁷ rad T⁻¹ s⁻¹

Resonance Frequency @ 11.744T 20.233 MHz

Relative Sensitivity (¹H = 1.00) 6.62 x 10⁻⁵

Absolute Sensitivity (¹H = 1.00) 3.43 x 10⁻⁵

Applications in Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹⁰⁷Ag, possessing a nuclear spin of 1/2, is an NMR-active nucleus, making it a valuable probe

in the study of silver-containing compounds and materials.[1] Although it has a lower

gyromagnetic ratio and sensitivity compared to ¹⁰⁹Ag, it can offer sharper signals in certain

contexts.[1]

Principles of ¹⁰⁷Ag NMR Spectroscopy
The fundamental principle of ¹⁰⁷Ag NMR spectroscopy lies in the interaction of the nuclear spin

of the ¹⁰⁷Ag isotope with an external magnetic field. When placed in a strong magnetic field, the

nuclear spins align either with or against the field, creating two energy levels. The application of

a radiofrequency pulse at the Larmor frequency of ¹⁰⁷Ag excites the nuclei from the lower to the

higher energy state. The subsequent relaxation of the nuclei back to the lower energy state
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emits a signal that is detected and processed to generate an NMR spectrum. The chemical

shift of the ¹⁰⁷Ag signal provides information about the local electronic environment of the silver

atom.

Experimental Protocol for ¹⁰⁷Ag NMR Spectroscopy
Sample Preparation:

Dissolve the silver-containing compound in a suitable deuterated solvent. For aqueous

samples, a saturated solution of AgNO₃ in D₂O is a common reference.[3]

Due to the long spin-lattice relaxation times (T₁) of silver nuclei, which can be on the order of

hundreds of seconds for degassed samples, the addition of a relaxation agent such as

iron(III) nitrate may be necessary to reduce acquisition times.[1]

Data Acquisition:

Tune the NMR spectrometer to the resonance frequency of ¹⁰⁷Ag (e.g., 20.233 MHz at

11.744T).

Set the spectral width to encompass the expected chemical shift range of silver compounds,

which can span up to 1500 ppm.[3]

The acquisition time is determined by the desired resolution and the data size.

A sufficient number of scans should be acquired to achieve an adequate signal-to-noise

ratio, given the low sensitivity of ¹⁰⁷Ag.

Employ proton decoupling to simplify the spectrum and improve signal intensity.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the

frequency-domain spectrum.

Phase and baseline correct the spectrum.
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Reference the spectrum to a known standard, such as a saturated solution of AgNO₃ in D₂O.

[3]

Table 3: Typical ¹⁰⁷Ag NMR Acquisition Parameters

Parameter Suggested Value

Pulse Program Standard 1D pulse sequence

Number of Scans (NS) ≥ 1024 (sample dependent)

Spectral Width (SW) ~200 ppm (can be wider)

Acquisition Time (AQ) 1-2 seconds

Relaxation Delay (D1)
5 x T₁ (can be shortened with a relaxation

agent)

Temperature 298 K

Diagram of the NMR Spectroscopy Workflow
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NMR Spectroscopy Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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